Cas no 11106-02-8 (Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI))

• Product Name: Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI)
• CAS No: 11106-02-8
• MF: C₂₄H₂₂O₄V
• MW: 425.370588779449
• CID: 138005
• PubChem ID: 91997699
• Update Time: 2025-04-19

Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI)
• bis(benzoato)bis(cyclopentadienyl)vanadium(iv)
• benzoic acid,cyclopenta-1,3-diene,vanadium(2+)
• BIS(BENZOATO)BIS(CYCLOPENTADIENYL)VANAD&
• Vanadium(2+) cyclopenta-2,4-dien-1-ide--benzoic acid (1/2/2)
• BIS(BENZOATO)BIS(CYCLOPENTADIENYL)VANAD
• benzoic acid;cyclopenta-1,3-diene;vanadium(2+)
• 11106-02-8
• DTXSID80746116

• Inchi： 1S/2C7H6O2.2C5H5.V/c2*8-7(9)6-4-2-1-3-5-6;2*1-2-4-5-3-1;/h2*1-5H,(H,8,9);2*1-5H;/q;;2*-1;+2
• InChI Key： LYNUSAHBBRIMFL-UHFFFAOYSA-N
• SMILES： [V+2].OC(C1C=CC=CC=1)=O.OC(C1C=CC=CC=1)=O.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 425.095767g/mol
• Monoisotopic Mass: 425.095767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 272 °C (dec.)(lit.)
• PSA: 80.26000
• LogP: 1.65120
• Solubility: Not available

Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI) Security Information

• WGK Germany：3